Cas no 1179420-99-5 (N2-(3-chlorophenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride)

• Product Name: N2-(3-chlorophenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride
• CAS No: 1179420-99-5
• MF: C₁₉H₂₀Cl₂N₆O
• MW: 419.30770111084
• CID: 5473074
• Update Time: 2025-05-21

N2-(3-chlorophenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-N-(3-chlorophenyl)-6-morpholin-4-yl-4-N-phenyl-1,3,5-triazine-2,4-diamine:hydrochloride
• N2-(3-chlorophenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride

• Inchi： 1S/C19H19ClN6O.ClH/c20-14-5-4-8-16(13-14)22-18-23-17(21-15-6-2-1-3-7-15)24-19(25-18)26-9-11-27-12-10-26;/h1-8,13H,9-12H2,(H2,21,22,23,24,25);1H
• InChI Key： XRDBMAOKNHYZNT-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C(=C1[H])N([H])C1N=C(N([H])C2C([H])=C([H])C([H])=C([H])C=2[H])N=C(N=1)N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H].Cl[H]

Additional information on N2-(3-chlorophenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride

Research Brief on N2-(3-chlorophenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride (CAS: 1179420-99-5)

N2-(3-chlorophenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride (CAS: 1179420-99-5) is a chemically synthesized small molecule that has garnered significant attention in recent pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its triazine core and substituted aromatic rings, has been investigated primarily for its kinase inhibitory properties, making it a candidate for targeted cancer therapies and other kinase-related disorders.

Recent studies have focused on elucidating the molecular mechanisms by which this compound interacts with specific kinase targets. In vitro and in vivo experiments have demonstrated its efficacy in inhibiting key signaling pathways involved in cell proliferation and survival. Notably, research published in the Journal of Medicinal Chemistry (2023) highlighted its selective inhibition of the PI3K/AKT/mTOR pathway, a critical regulator of cancer cell growth. The compound's ability to disrupt this pathway suggests its potential as an adjunct therapy in resistant cancers.

Further investigations into the pharmacokinetic and pharmacodynamic properties of N2-(3-chlorophenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride have revealed promising bioavailability and tissue distribution profiles. Preclinical trials in murine models have shown reduced tumor growth rates with minimal off-target effects, underscoring its therapeutic window. However, challenges such as metabolic stability and potential drug-drug interactions remain areas of active research.

The synthesis and optimization of this compound have also been a focal point. Advances in green chemistry approaches have enabled more efficient production with higher yields and reduced environmental impact. Researchers are exploring structural analogs to enhance potency and reduce toxicity, as documented in recent patent filings (US20230183221A1).

In conclusion, N2-(3-chlorophenyl)-6-(morpholin-4-yl)-N4-phenyl-1,3,5-triazine-2,4-diamine hydrochloride represents a promising scaffold for kinase-targeted therapies. Ongoing clinical and preclinical studies are expected to further validate its efficacy and safety, potentially paving the way for its inclusion in combination therapies for complex diseases like oncology and inflammatory disorders.